Cas no 1398065-95-6 ((Rac)-Atomoxetine-d)

• Product Name: (Rac)-Atomoxetine-d
• CAS No: 1398065-95-6
• MF: C₁₇H₁₇D₅ClNO
• MW: 296.846
• CID: 1066258
• PubChem ID: 131667597
• Update Time: 2025-06-14

(Rac)-Atomoxetine-d Chemical and Physical Properties

Names and Identifiers

• (±)-Atomoxetine-d5?HCl (phenyl-d5)
• rac Atomoxetine-d5 Hydrochloride
• (Rac)-Atomoxetine-d
• HY-107370AS1
• (Rac)-Atomoxetine-d5 (hydrochloride)
• MS-24259
• 1398065-95-6
• (+/-)-Atomoxetine-d5 HCl (phenyl-d5)
• N-methyl-3-(2-methylphenoxy)-3-(2,3,4,5,6-pentadeuteriophenyl)propan-1-amine;hydrochloride
• F90507
• CS-0227310
• (+/-)-ATOMOXETINE-D5 HCL
• N-Methyl-?-(2-methylphenoxy)benzenepropanamine-d5 Hydrochloride; N-Methyl-3-(2-methylphenoxy)-3-phenylpropylamine-d5 Hydrochloride; (+/-)-Tomoxetine-d5 Hydrochloride; LY 135252-d5;

• Inchi： InChI=1S/C17H21NO.ClH/c1-14-8-6-7-11-16(14)19-17(12-13-18-2)15-9-4-3-5-10-15;/h3-11,17-18H,12-13H2,1-2H3;1H/i3D,4D,5D,9D,10D;
• InChI Key： LUCXVPAZUDVVBT-JMWQIYKASA-N
• SMILES： CC1=CC=CC=C1OC(CCNC)C2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 296.1703757g/mol
• Monoisotopic Mass: 296.1703757g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (Rac)-Atomoxetine-d

Comprehensive Overview of (Rac)-Atomoxetine-d (CAS No. 1398065-95-6): Properties, Applications, and Research Insights

(Rac)-Atomoxetine-d, identified by its CAS No. 1398065-95-6, is a deuterated analog of the well-known norepinephrine reuptake inhibitor Atomoxetine. This compound has garnered significant attention in pharmaceutical research due to its unique isotopic labeling, which enhances metabolic stability and facilitates advanced pharmacokinetic studies. The inclusion of deuterium atoms in its molecular structure makes (Rac)-Atomoxetine-d a valuable tool for drug development, particularly in the fields of neuroscience and psychopharmacology.

One of the most compelling aspects of (Rac)-Atomoxetine-d is its role in addressing current research challenges, such as improving drug efficacy and reducing side effects. With the growing demand for precision medicine, deuterated compounds like (Rac)-Atomoxetine-d are increasingly being explored for their potential to optimize therapeutic outcomes. Researchers are particularly interested in how deuterium incorporation affects the compound's half-life and bioavailability, topics frequently searched in academic and industry circles.

The synthesis and characterization of (Rac)-Atomoxetine-d involve advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and isotopic integrity, critical factors for its application in clinical and preclinical studies. The CAS No. 1398065-95-6 serves as a unique identifier, enabling researchers to access detailed chemical data and safety information from global databases.

In recent years, the pharmaceutical industry has witnessed a surge in interest around deuterated drugs, driven by their potential to enhance drug performance. (Rac)-Atomoxetine-d exemplifies this trend, offering insights into how small molecular modifications can lead to significant improvements in drug behavior. This aligns with popular search queries such as "deuterated drugs benefits" and "isotope labeling in drug development," reflecting the broader curiosity about innovative pharmacological strategies.

Beyond its scientific applications, (Rac)-Atomoxetine-d also plays a pivotal role in educational settings. Universities and research institutions utilize this compound to teach advanced concepts in medicinal chemistry and isotopic labeling. Its relevance extends to emerging topics like personalized medicine and neuropharmacology, making it a subject of interest for students and professionals alike.

The safety profile of (Rac)-Atomoxetine-d is another area of focus, with researchers emphasizing the importance of proper handling and storage to maintain its stability. While not classified as hazardous, adherence to standard laboratory protocols is essential to ensure its effective use. This precautionary approach resonates with frequently searched terms like "safe handling of deuterated compounds" and "storage conditions for labeled pharmaceuticals."

Looking ahead, the potential applications of (Rac)-Atomoxetine-d are vast. From aiding in the development of next-generation ADHD treatments to serving as a reference standard in analytical chemistry, this compound continues to inspire innovation. Its versatility and relevance to cutting-edge research ensure that (Rac)-Atomoxetine-d (CAS No. 1398065-95-6) remains a topic of enduring interest in the scientific community.